Cas no 29756-37-4 (Heptane, chloro-)

Heptane, chloro- structure
Heptane, chloro- structure
Product Name:Heptane, chloro-
CAS No:29756-37-4
MF:C28H60Cl4
MW:538.588006019592
CID:265135
PubChem ID:34688
Update Time:2025-04-19

Heptane, chloro- Chemical and Physical Properties

Names and Identifiers

    • Heptane, chloro-
    • 29756-37-4
    • CHLOROHEPTANES
    • Inchi: 1S/4C7H15Cl/c1-3-4-5-6-7(2)8;1-3-5-6-7(8)4-2;1-3-5-7(8)6-4-2;1-2-3-4-5-6-7-8/h3*7H,3-6H2,1-2H3;2-7H2,1H3
    • InChI Key: ZJZKJKICQQSDQN-UHFFFAOYSA-N
    • SMILES: ClC(CCC)CCC.ClC(CC)CCCC.ClC(C)CCCCC.ClCCCCCCC

Computed Properties

  • Exact Mass: 538.341963g/mol
  • Monoisotopic Mass: 536.344913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 17
  • Complexity: 160
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
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